Cas no 1448870-03-8 (5-bromo-4-methoxy-N-methyl-2-Pyrimidinamine)

5-bromo-4-methoxy-N-methyl-2-Pyrimidinamine structure
1448870-03-8 structure
Product Name:5-bromo-4-methoxy-N-methyl-2-Pyrimidinamine
CAS No:1448870-03-8
MF:C6H8BrN3O
MW:218.051219940186
CID:2135851
Update Time:2023-11-19

5-bromo-4-methoxy-N-methyl-2-Pyrimidinamine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-4-methoxy-N-methyl-2-Pyrimidinamine
    • LKKJSJZLSKYQSI-UHFFFAOYSA-N
    • 5-bromo-4-methoxy-N-methylpyrimidin-2-amine
    • 5-Bromo-4-methoxy-pyrimidin-2-yl-methyl-amine
    • 2-Pyrimidinamine, 5-bromo-4-methoxy-N-methyl-
    • (5-Bromo-4-methoxy-pyrimidin-2-yl)-methyl-amine
    • CID 80859278
    • Inchi: 1S/C6H8BrN3O/c1-8-6-9-3-4(7)5(10-6)11-2/h3H,1-2H3,(H,8,9,10)
    • InChI Key: LKKJSJZLSKYQSI-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(=NC=1OC)NC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 124
  • Topological Polar Surface Area: 47

Experimental Properties

  • Density: 1.608±0.06 g/cm3(Predicted)
  • Boiling Point: 318.5±45.0 °C(Predicted)
  • pka: 3.95±0.10(Predicted)

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